Cas no 36699-87-3 (methyl 2-hydroxy-3,6-dimethyl-4-oxo-cyclohex-2-ene-1-carboxylate)

methyl 2-hydroxy-3,6-dimethyl-4-oxo-cyclohex-2-ene-1-carboxylate structure
36699-87-3 structure
Product Name:methyl 2-hydroxy-3,6-dimethyl-4-oxo-cyclohex-2-ene-1-carboxylate
CAS No:36699-87-3
MF:C10H14O4
MW:198.215763568878
CID:321395
PubChem ID:3015856
Update Time:2025-04-19

methyl 2-hydroxy-3,6-dimethyl-4-oxo-cyclohex-2-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-3,6-dimethyl-4-oxo-cyclohex-2-ene-1-carboxylate
    • Methyl 2-hydroxy-3,6-dimethyl-4-oxocyclohex-2-ene-1-carboxylate
    • DTXSID90957933
    • EINECS 253-159-5
    • 36699-87-3
    • AKOS024325200
    • NS00058985
    • METHYL 3,6-DIMETHYL-4-HYDROXY-2-OXO-3-CYCLOHEXENE-1-CARBOXYLATE
    • Inchi: 1S/C10H14O4/c1-5-4-7(11)6(2)9(12)8(5)10(13)14-3/h5,8,12H,4H2,1-3H3
    • InChI Key: GRUZVKBJCPADAL-UHFFFAOYSA-N
    • SMILES: OC1=C(C)C(CC(C)C1C(=O)OC)=O

Computed Properties

  • Exact Mass: 198.08922
  • Monoisotopic Mass: 198.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6

methyl 2-hydroxy-3,6-dimethyl-4-oxo-cyclohex-2-ene-1-carboxylate Related Literature

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